![molecular formula C30H38N6O2 B2391560 8-[(4-Benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione CAS No. 851941-93-0](/img/no-structure.png)
8-[(4-Benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
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Description
The compound “8-[(4-Benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione” is a complex organic molecule. It is related to a class of compounds known as human carbonic anhydrase (hCA) inhibitors . These inhibitors are often designed using a tail approach, with the benzhydrylpiperazine group acting as the tail .
Molecular Structure Analysis
The molecular structure of this compound is complex, and it’s designed to interact with human carbonic anhydrase (hCA) enzymes . The benzhydrylpiperazine group acts as a tail, and the acetamide moiety serves as a linker . The exact crystal structures of this compound in complex with hCA enzymes are not provided in the available resources.Mechanism of Action
As a human carbonic anhydrase (hCA) inhibitor, this compound is designed to inhibit the action of the hCA enzyme . The inhibitor is stabilized by a higher number of polar and hydrophobic interactions in the active site of hCA VII compared to hCA II . The conformational flexibility of the linker and the tail length are fundamental features to establish significant differences in the number of favorable enzyme/inhibitor interactions and consequently in the inhibition selectivity against the two hCA isoforms .
properties
CAS RN |
851941-93-0 |
---|---|
Molecular Formula |
C30H38N6O2 |
Molecular Weight |
514.674 |
IUPAC Name |
8-[(4-benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione |
InChI |
InChI=1S/C30H38N6O2/c1-22(2)15-16-36-25(31-28-27(36)29(37)33(4)30(38)32(28)3)21-34-17-19-35(20-18-34)26(23-11-7-5-8-12-23)24-13-9-6-10-14-24/h5-14,22,26H,15-21H2,1-4H3 |
InChI Key |
CZJNCZLOXHYYAW-UHFFFAOYSA-N |
SMILES |
CC(C)CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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